Cas no 22103-82-8 (Benzoic acid, 2-(chlorocarbonyl)-, ethyl ester)
22103-82-8 structure
Product Name:Benzoic acid, 2-(chlorocarbonyl)-, ethyl ester
CAS No:22103-82-8
MF:C10H9ClO3
MW:212.629662275314
CID:1407132
PubChem ID:13115472
Update Time:2025-04-20
Benzoic acid, 2-(chlorocarbonyl)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(chlorocarbonyl)-, ethyl ester
- ethyl 2-carbonochloridoylbenzoate
- SCHEMBL3360968
- DTXSID50519177
- ETHYL 2-(CARBONOCHLORIDOYL)BENZOATE
- Ethyl 2-(chlorocarbonyl)benzoate
- 22103-82-8
- carbethoxybenzoylchloride
-
- Inchi: 1S/C10H9ClO3/c1-2-14-10(13)8-6-4-3-5-7(8)9(11)12/h3-6H,2H2,1H3
- InChI Key: PZXUROMIOKQQSE-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC=CC=1C(=O)OCC)=O
Computed Properties
- Exact Mass: 212.02407
- Monoisotopic Mass: 212.0240218g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
Benzoic acid, 2-(chlorocarbonyl)-, ethyl ester Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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